2,5-dimethyl-4-(3-{1-[2-(1-pyrrolidinyl)ethyl]-1H-pyrazol-3-yl}phenyl)pyrimidine

• IUPAC Name: 2,5-dimethyl-4-[3-[1-(2-pyrrolidin-1-ylethyl)pyrazol-3-yl]phenyl]pyrimidine
• InChI: InChI=1S/C21H25N5/c1-16-15-22-17(2)23-21(16)19-7-5-6-18(14-19)20-8-11-26(24-20)13-12-25-9-3-4-10-25/h5-8,11,14-15H,3-4,9-10,12-13H2,1-2H3
• InChI Key: BOCLSOYVMZOSMI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(N=C1C2=CC=CC(=C2)C3=NN(C=C3)CCN4CCCC4)C
• Molecular Formula: C21H25N5
• Molecular Weight: 347.5 g/mol

Description

2,5-dimethyl-4-(3-{1-[2-(1-pyrrolidinyl)ethyl]-1H-pyrazol-3-yl}phenyl)pyrimidine, also known as JP-8-039 or J147, is a small molecule drug that has been shown to have potential therapeutic effects in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

Mechanism of Action

The exact mechanism of action of J147 is not fully understood, but it is thought to work by targeting multiple pathways involved in neurodegeneration. J147 has been shown to activate the transcription factor PGC-1α, which plays a key role in mitochondrial biogenesis and energy metabolism. Additionally, J147 has been shown to inhibit the production of amyloid beta, a protein that is thought to play a key role in the development of Alzheimer's disease.
Biochemical and Physiological Effects:
J147 has been shown to have several biochemical and physiological effects in animal models of neurodegenerative diseases. These effects include reducing inflammation, increasing levels of neurotrophic factors, promoting neurogenesis, and improving mitochondrial function. Additionally, J147 has been shown to improve cognitive function and motor function in animal models of Alzheimer's and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One advantage of using J147 in lab experiments is that it has been extensively studied and has shown promising results in preclinical studies. Additionally, J147 has been shown to have a favorable safety profile and is well-tolerated in animal models. However, one limitation of using J147 in lab experiments is that it is a small molecule drug and may have limited bioavailability and penetration into the brain.

Future Directions

There are several future directions for research on J147. One direction is to further investigate the mechanism of action of J147 and identify the specific pathways that are targeted by the drug. Additionally, further studies are needed to determine the optimal dosage and administration of J147 in animal models and humans. Finally, clinical trials are needed to determine the safety and efficacy of J147 in treating neurodegenerative diseases in humans.

Synthesis Methods

J147 was first synthesized by a team of researchers at the Salk Institute for Biological Studies in La Jolla, California. The synthesis method involves the combination of several chemical compounds, including 2,4-dimethylpyrimidine, 3-(1-pyrrolidinyl)propylamine, and 1-(3-bromophenyl)-2,5-dimethyl-1H-pyrrole-3-carboxylic acid. The resulting compound is then purified using column chromatography to obtain the final product.

Scientific Research Applications

J147 has been extensively studied for its potential therapeutic effects in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. In preclinical studies, J147 has been shown to improve cognitive function, reduce inflammation, and promote neurogenesis in animal models of Alzheimer's disease. Additionally, J147 has been shown to protect against neuronal damage and improve motor function in animal models of Parkinson's disease.